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Compound of Interest

Compound Name: 1-Bromoperfluorohexane

Cat. No.: B1197103 Get Quote

Essential Safety and Handling Guide for 1-
Bromoperfluorohexane
This guide provides critical safety protocols and logistical information for the handling and

disposal of 1-Bromoperfluorohexane (CAS No. 335-56-8). Adherence to these procedures is

vital for ensuring the personal safety of researchers, scientists, and drug development

professionals, as well as maintaining environmental and regulatory compliance in the

laboratory.

Chemical and Hazard Identification
1-Bromoperfluorohexane is a fluorinated organic compound that requires careful handling

due to its potential health hazards. It is known to cause skin and serious eye irritation, and may

also lead to respiratory irritation.[1][2][3]

Quantitative Data Summary

For quick reference, the key physical and chemical properties of 1-Bromoperfluorohexane
are summarized in the table below.
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Property Value

CAS Number 335-56-8

Molecular Formula C6F13Br[1]

Molecular Weight 398.95 g/mol [1][3]

Appearance Colorless liquid

Hazard Statements

Causes skin irritation (H315), Causes serious

eye irritation (H319), May cause respiratory

irritation (H335)[1][3]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure when

handling 1-Bromoperfluorohexane. The following equipment must be used at all times in the

laboratory.
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Body Part PPE Recommendation Rationale and Source(s)

Eyes/Face

Chemical safety goggles

conforming to EN 166 (EU) or

OSHA 29 CFR 1910.133

standards. A face shield should

be worn if there is a significant

risk of splashing.[4]

To protect against serious eye

irritation from splashes or

vapors.[1][2][3]

Hands

Chemical-resistant, impervious

gloves (e.g., Nitrile rubber) that

are inspected for integrity

before each use.

Contaminated gloves must be

disposed of properly.[5][6]

To prevent direct skin contact

and subsequent irritation.[1][2]

[3]

Body

A flame-retardant lab coat or

appropriate protective clothing

to prevent skin exposure.[7]

To protect skin from accidental

splashes and contamination.[1]

Respiratory

All handling should be

conducted in a well-ventilated

area, preferably within a

chemical fume hood.[1][4]

To minimize the inhalation of

vapors and prevent respiratory

irritation.[1][2][3]

Operational and Disposal Plans
A systematic approach is essential for the safe management of 1-Bromoperfluorohexane
throughout its lifecycle in the laboratory, from initial handling to final disposal.

Experimental Protocol: Step-by-Step Handling Procedure

Preparation and Precaution:

Ensure that eyewash stations and safety showers are readily accessible and in good

working order.[2]

Confirm that the chemical fume hood is functioning correctly.
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Don all required PPE as outlined in the table above.

Chemical Handling:

Conduct all transfers and manipulations of 1-Bromoperfluorohexane inside a chemical

fume hood to minimize vapor inhalation.[1]

Avoid direct contact with skin and eyes.[1]

Keep the container tightly closed when not in use to prevent the release of vapors.[1][2]

Post-Handling Decontamination:

Wipe down the work surface and any contaminated equipment with an appropriate

solvent.

Remove gloves using the proper technique to avoid skin contact with the outer surface

and dispose of them in the designated hazardous waste container.[5]

Wash hands and any exposed skin thoroughly with soap and water after handling.[1]

Storage:

Store 1-Bromoperfluorohexane in a cool, dry, and well-ventilated area.[1][2]

Keep containers tightly closed and store away from incompatible materials such as alkali

metals and oxidizing agents.[1][2]

Disposal Plan

The disposal of 1-Bromoperfluorohexane and its containers must be conducted in

accordance with institutional, local, and national regulations.

Waste Collection:

Collect waste 1-Bromoperfluorohexane and any contaminated materials (e.g., gloves,

absorbent pads) in a dedicated, properly labeled, and sealed hazardous waste container.

[8]
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The container must be compatible with the chemical. The original container is often a

suitable choice.[8]

Labeling and Storage of Waste:

Clearly label the hazardous waste container with its contents.[8]

Store the waste container in a designated satellite accumulation area, segregated from

incompatible materials.[8]

Final Disposal:

Dispose of the contents and container through an approved waste disposal plant.[1][2]

Do not release this chemical into the environment.[1] Given its nature as a per- and

polyfluoroalkyl substance (PFAS), consult guidelines such as the EPA's Interim Guidance

on PFAS Destruction and Disposal for more specific directives.[9][10]

Emergency First-Aid Measures
If in Eyes: Rinse cautiously and immediately with plenty of water for at least 15 minutes, also

under the eyelids. Remove contact lenses, if present and easy to do. Continue rinsing and

seek immediate medical attention.[1][2]

If on Skin: Wash off immediately with plenty of soap and water for at least 15 minutes. If skin

irritation persists, consult a physician. Remove and wash contaminated clothing before

reuse.[1][2]

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Get medical attention if symptoms occur.[1]

If Swallowed: Clean mouth with water and drink plenty of water afterwards. Do not induce

vomiting. Call a physician or poison control center immediately.[1]
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Workflow for Safe Handling of 1-Bromoperfluorohexane

1. Preparation

2. Handling

3. Post-Handling

4. Disposal
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1-Bromoperfluorohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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